1-(Pyrrolidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride

• IUPAC Name: 6-azaspiro[2.5]octan-2-yl(pyrrolidin-1-yl)methanone;hydrochloride
• InChI: InChI=1S/C12H20N2O.ClH/c15-11(14-7-1-2-8-14)10-9-12(10)3-5-13-6-4-12;/h10,13H,1-9H2;1H
• InChI Key: SLSHHQIVDJGOBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CC23CCNCC3.Cl
• Molecular Formula: C12H21ClN2O
• Molecular Weight: 244.76 g/mol

Description

Pyrrolidine is a five-membered nitrogen heterocycle widely used by medicinal chemists to develop compounds for treating human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the molecule’s stereochemistry, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine derivatives can be planned based on two strategies: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Molecular Structure Analysis

Pyrrolidine alkaloids possess a five-membered nitrogen-containing ring. This group of compounds has not been fully investigated, although numerous important alkaloids of this class have been recognized for their promising biological effects.

Chemical Reactions Analysis

The stereoselective synthesis of N-acyl- and N-Boc-protected pyrrolidines via Pd-catalyzed reactions of γ- (N-acylamino) alkenes and γ- (N-Boc-amino) alkenes with aryl bromides proceeds with generally high levels of diastereoselectivity by forming two bonds in a single operation.

Physical And Chemical Properties Analysis

Pyrrolidine can be considered a fairly typical cyclic amine. Strain in the four-membered ring is less than that in the three-membered aziridine system; as a result, azetidines show few of the exceptional properties associated with aziridines.

Mechanism of Action

Mode of Action

The exact mode of action of 1-(Pyrrolidine-1-carbonyl)-6-azaspiro[2Pyrrolidine derivatives are known to interact with their targets in a variety of ways . The stereochemistry of the pyrrolidine ring and the spatial orientation of substituents can lead to different biological profiles of drug candidates, due to their different binding modes to enantioselective proteins .

Biochemical Pathways

The specific biochemical pathways affected by 1-(Pyrrolidine-1-carbonyl)-6-azaspiro[2Pyrrolidine derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

The specific molecular and cellular effects of 1-(Pyrrolidine-1-carbonyl)-6-azaspiro[2Pyrrolidine derivatives have been associated with a wide range of biological activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, anticonvulsant, cholinesterase inhibition, and carbonic anhydrase inhibition .

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 1-(Pyrrolidine-1-carbonyl)-6-azaspiro[2The design of new pyrrolidine compounds with different biological profiles can be guided by considering various factors, including the synthetic strategies used and the stereogenicity of carbons .

Safety and Hazards

Some pyrrolidine alkaloids have been identified to exert toxic effects on animal organs. For example, bgugaine and irniine are known to cause renal injuries, whereas nicotine and cocaine have been confirmed to cause neurotoxicity in experimental animals.

Future Directions

Pyrrolidine alkaloids can be some of the best sources of pharmacologically active lead compounds. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.